Cas no 33320-16-0 (methyl 5-amino-4-oxopentanoate)

methyl 5-amino-4-oxopentanoate Properties

Names and Identifiers

• Pentanoic acid,5-amino-4-oxo-, methyl ester
• methyl 5-amino-4-oxopentanoate
• 5-Aminolevulinic acid methyl ester
• Aminolevulinic acid methyl ester
• Methyl aminolevulinate
• Metvix
• UNII-585NM85KYM
• Pentanoic acid, 5-amino-4-oxo-, methyl ester
• NCGC00018251-05
• 33320-16-0
• DTXSID3048570
• EN300-245968
• SCHEMBL8521
• CHEBI:724125
• methyl delta-aminolevulinate
• methyl aminolaevulinate
• MAOP cpd
• 585NM85KYM
• D-Aminolevulinicacidmethylesterhydrochloride
• NCGC00018251-02
• D08204
• FT-0760150
• Levulinic acid, 5-amino-, methyl ester
• NCGC00018251-04
• METHYL AMINOLEVULINATE [MI]
• Methyl-5-aminolevulinate
• DB00992
• AKOS006220489
• CS-0017508
• CHEMBL1096562
• methyl 5-aminolevulinate
• METHYL AMINOLEVULINATE [VANDF]
• 5-amino-4-oxo-pentanoic acid methyl ester
• NS00003987
• Q619603
• methyl5-amino-4-oxopentanoate
• NCGC00018251-01
• 5-Aminolavulinsauremethylester
• METHYL AMINOLEVULINATE [WHO-DD]
• NCGC00018251-03
• Methylaminolevulinate
• YUUAYBAIHCDHHD-UHFFFAOYSA-N
• methyl-aminolevulinate
• HY-A0169
• +Expand

• MDL： MFCD08277630
• InChIKey： YUUAYBAIHCDHHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO3/c1-10-6(9)3-2-5(8)4-7/h2-4,7H2,1H3
• SMILES： NCC(CCC(OC)=O)=O

Computed Properties

• Exact Mass: 145.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 145.074
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• LogP: 0.16770
• PSA: 69.39000
• Refractive Index: 1.444
• Boiling Point: 223.9°C at 760 mmHg
• Flash Point: 95.5°C
• Density: 1.097